Cas no 130628-67-0 (Isoxazole,5-methyl-3-(4-penten-1-yl)-)

• Product Name: Isoxazole,5-methyl-3-(4-penten-1-yl)-
• CAS No: 130628-67-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 102564
• Update Time: 2024-01-24

Isoxazole,5-methyl-3-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-methyl-3-(4-penten-1-yl)-
• Isoxazole, 5-methyl-3-(4-pentenyl)- (9CI)
• Isoxazole, 5-methyl-3-(4-penten-1-yl)-

• Inchi： 1S/C9H13NO/c1-3-4-5-6-9-7-8(2)11-10-9/h3,7H,1,4-6H2,2H3
• InChI Key： RTBZFWIHDPHFKI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CCCC=C)=N1

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 228.4±9.0 °C(Predicted)
• PSA: 26.03
• pka: -1.27±0.12(Predicted)